Cas no 1781938-24-6 (5-(2,4-difluorophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine
• CAS No: 1781938-24-6
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 5898603
• PubChem ID: 82399879
• Update Time: 2025-09-18

5-(2,4-difluorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine
• EN300-1804250
• 1781938-24-6

• Inchi： 1S/C9H6F2N2O/c10-5-1-2-6(7(11)3-5)9-8(12)4-13-14-9/h1-4H,12H2
• InChI Key： CPWKRPUQONFHPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=C(C=NO1)N)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine

5-(2,4-Difluorophenyl)-1,2-oxazol-4-amine: A Promising Compound in Medicinal Chemistry (CAS No. 1781938-24-6)

5-(2,4-Difluorophenyl)-1,2-oxazol-4-amine (CAS No. 1781938-24-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine is characterized by a 1,2-oxazole ring substituted with a 2,4-difluorophenyl group and an amine functional group. The presence of fluorine atoms in the phenyl ring imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

In addition to its anti-inflammatory properties, 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine has shown promise as an antimicrobial agent. A study conducted by a team of researchers at the University of California found that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

The anticancer potential of 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its direct therapeutic applications, 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine has also been investigated as a tool for chemical biology research. Its ability to selectively bind to specific protein targets makes it a useful probe for studying protein function and interactions. For example, researchers at Harvard University have used this compound to investigate the role of certain kinases in cellular signaling pathways.

The pharmacokinetic properties of 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine have been extensively studied to optimize its therapeutic potential. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics make it an attractive candidate for further clinical development.

In conclusion, 5-(2,4-difluorophenyl)-1,2-oxazol-4-amine (CAS No. 1781938-24-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of drug discovery and development.